Cas no 85694-53-7 (1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI))

1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI) structure
85694-53-7 structure
Product Name:1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
CAS No:85694-53-7
MF:C7H14N2O2S
MW:190.263260364532
CID:854229
PubChem ID:13032083
Update Time:2025-04-19

1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
    • 2-cyclopentenyl acetone
    • 2-cyclopentyl-1,2,5-thiadiazolidine-1,1-dioxide
    • SCHEMBL15380359
    • 85694-53-7
    • DTXSID601226122
    • 2-Cyclopentyl-1,2,5-thiadiazolidine 1,1-dioxide
    • 2-Cyclopentyl-1,2,5-thiadiazolidine1,1-dioxide
    • 1,2,5-Thiadiazolidine, 2-cyclopentyl-, 1,1-dioxide
    • Inchi: 1S/C7H14N2O2S/c10-12(11)8-5-6-9(12)7-3-1-2-4-7/h7-8H,1-6H2
    • InChI Key: HXJVJYVRQDLZGE-UHFFFAOYSA-N
    • SMILES: S1(NCCN1C1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 190.07800
  • Monoisotopic Mass: 190.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.79000
  • LogP: 1.42650
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